Cas no 2229284-42-6 (1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229284-42-6
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5853354
• PubChem ID: 165827100
• Update Time: 2025-06-12

1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1888488
• 1-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229284-42-6

• Inchi： 1S/C15H25NO4/c1-12(2,3)20-11(19)16-14(7-6-8-14)15(10(17)18)9-13(15,4)5/h6-9H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： QXJRDRDGFCMBSF-UHFFFAOYSA-N
• SMILES： OC(C1(CC1(C)C)C1(CCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229284-42-6)

In recent years, the compound 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229284-42-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl and cyclopropane structural motifs, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and reactivity, making it a valuable building block in medicinal chemistry.

Recent studies have focused on elucidating the synthetic pathways and biological activities associated with this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of protease inhibitors, particularly targeting viral proteases such as those found in SARS-CoV-2. The study demonstrated that the cyclopropane-carboxylic acid moiety contributes to enhanced binding affinity and selectivity, while the Boc-protected amino group facilitates further functionalization.

Another significant advancement was reported in a 2024 Nature Communications article, which explored the compound's utility in fragment-based drug discovery (FBDD). Researchers utilized nuclear magnetic resonance (NMR) and X-ray crystallography to characterize its interactions with various protein targets, revealing its potential as a versatile scaffold for designing inhibitors of protein-protein interactions (PPIs). The study also noted the compound's favorable pharmacokinetic properties, including moderate solubility and metabolic stability.

In addition to its applications in drug discovery, 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated for its role in chemical biology. A recent Bioorganic & Medicinal Chemistry Letters paper described its use in the synthesis of fluorescent probes for imaging cellular processes. The probes exhibited high specificity and low cytotoxicity, making them suitable for live-cell imaging studies.

Despite these promising developments, challenges remain in optimizing the compound's synthetic yield and scalability. A 2023 review in Organic Process Research & Development discussed various strategies for improving the efficiency of its production, including the use of flow chemistry and biocatalysis. These approaches aim to address the limitations associated with traditional batch synthesis, such as low yields and high energy consumption.

In conclusion, 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229284-42-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for drug discovery and chemical probe development. Continued research efforts are expected to further unlock its potential and address existing challenges in synthesis and application.